Cas no 501370-43-0 (3-(2-Fluorobenzyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl hydrosulfide)

• Product Name: 3-(2-Fluorobenzyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl hydrosulfide
• CAS No: 501370-43-0
• MF: C₁₁H₈FN₅S
• MW: 261.278122901917
• MDL: MFCD16653107
• CID: 1559371
• PubChem ID: 135404251
• Update Time: 2025-06-07

3-(2-Fluorobenzyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl hydrosulfide Chemical and Physical Properties

Names and Identifiers

• 7H-1,2,3-Triazolo[4,5-d]pyrimidine-7-thione,3-[(2-fluorophenyl)methyl]-3,4-dihydro-
• 3-(2-Fluorobenzyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl hydrosulfide
• 3-[(2-fluorophenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidine-7-thiol
• 501370-43-0
• 3-(2-Fluorobenzyl)-3h-[1,2,3]triazolo[4,5-d]pyrimidine-7-thiol
• AKOS005207424
• CS-0269632
• 3-[(2-fluorophenyl)methyl]-4H-triazolo[4,5-d]pyrimidine-7-thione
• 3-(2-Fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl hydrosulfide
• 3-(2-Fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-ylhydrosulfide
• F2147-0554
• EN300-236612

• MDL： MFCD16653107
• Inchi： 1S/C11H8FN5S/c12-8-4-2-1-3-7(8)5-17-10-9(15-16-17)11(18)14-6-13-10/h1-4,6H,5H2,(H,13,14,18)
• InChI Key： PRZBPQYEDYKIPF-UHFFFAOYSA-N
• SMILES： S=C1C2=C(NC=N1)N(CC1C=CC=CC=1F)N=N2

Computed Properties

• Exact Mass: 261.04864
• Monoisotopic Mass: 261.04844461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• PSA: 55.1

Additional information on 3-(2-Fluorobenzyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl hydrosulfide

Introduction to CAS No. 501370-43-0: 3-(2-Fluorobenzyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl Hydrosulfide

The compound with CAS No. 501370-43-0, commonly referred to as 3-(2-fluorobenzyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl hydrosulfide, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of heterocyclic compounds, which are known for their versatile structures and unique chemical properties. The presence of a fluorobenzyl group and a triazolo[4,5-d]pyrimidine ring system makes this compound particularly interesting for its potential in drug discovery and materials science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in medicinal chemistry. The hydrosulfide functional group further enhances its reactivity, making it a valuable intermediate in the synthesis of bioactive molecules.

One of the most promising applications of CAS No. 501370-43-0 lies in its potential as a building block for drug development. The triazolo[4,5-d]pyrimidine core is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets. Recent studies have highlighted its role in inhibiting key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, the incorporation of the fluorobenzyl group has been shown to improve pharmacokinetic properties, including bioavailability and metabolic stability.

Another area where this compound has garnered significant attention is in materials science. The unique electronic properties of the triazolo[4,5-d]pyrimidine ring system make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic cells, where its ability to facilitate electron transport could lead to more efficient energy conversion technologies.

In terms of synthesis, the preparation of CAS No. 501370-43-0 involves a multi-step process that typically begins with the synthesis of the triazolo[4,5-d]pyrimidine core. This is followed by functionalization with the fluorobenzyl group through nucleophilic substitution or coupling reactions. The final step involves the introduction of the hydrosulfide group, which can be achieved through reduction or substitution reactions depending on the specific conditions employed.

From an environmental standpoint, this compound has been studied for its biodegradability and eco-friendliness. Initial assessments suggest that it has a moderate environmental footprint compared to other synthetic compounds used in similar applications. However, further research is needed to fully understand its long-term impact on ecosystems and develop sustainable methods for its production and disposal.

In conclusion, CAS No. 501370-43-0: 3-(2-fluorobenzyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl hydrosulfide represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.